Cas no 1185767-07-0 (4,6-difluoro-1-methyl-1H-indazole-5-carbaldehyde)

4,6-difluoro-1-methyl-1H-indazole-5-carbaldehyde structure
1185767-07-0 structure
Product Name:4,6-difluoro-1-methyl-1H-indazole-5-carbaldehyde
CAS No:1185767-07-0
MF:C9H6F2N2O
MW:196.153548717499
CID:2123847
PubChem ID:57917334
Update Time:2025-03-28

4,6-difluoro-1-methyl-1H-indazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,6-difluoro-1-methyl-1H-indazole-5-carbaldehyde
    • CS-0441885
    • DB-331872
    • 4,6-difluoro-1-methylindazole-5-carbaldehyde
    • QGUXEYOVRCUBCM-UHFFFAOYSA-N
    • AKOS022697015
    • 1185767-07-0
    • SCHEMBL1161211
    • MDL: MFCD16658675
    • Inchi: 1S/C9H6F2N2O/c1-13-8-2-7(10)6(4-14)9(11)5(8)3-12-13/h2-4H,1H3
    • InChI Key: QGUXEYOVRCUBCM-UHFFFAOYSA-N
    • SMILES: FC1=C(C=O)C(=CC2=C1C=NN2C)F

Computed Properties

  • Exact Mass: 196.04481914g/mol
  • Monoisotopic Mass: 196.04481914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.9Ų

4,6-difluoro-1-methyl-1H-indazole-5-carbaldehyde Pricemore >>

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